molecular formula C15H13N3OS2 B431002 N-benzoyl-N'-(3-cyano-4,5-dimethyl-2-thienyl)thiourea

N-benzoyl-N'-(3-cyano-4,5-dimethyl-2-thienyl)thiourea

Cat. No. B431002
M. Wt: 315.4g/mol
InChI Key: ZTHSZRWHXPFGAR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-benzoyl-N'-(3-cyano-4,5-dimethyl-2-thienyl)thiourea is a useful research compound. Its molecular formula is C15H13N3OS2 and its molecular weight is 315.4g/mol. The purity is usually 95%.
BenchChem offers high-quality N-benzoyl-N'-(3-cyano-4,5-dimethyl-2-thienyl)thiourea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-benzoyl-N'-(3-cyano-4,5-dimethyl-2-thienyl)thiourea including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

N-benzoyl-N'-(3-cyano-4,5-dimethyl-2-thienyl)thiourea

Molecular Formula

C15H13N3OS2

Molecular Weight

315.4g/mol

IUPAC Name

N-[(3-cyano-4,5-dimethylthiophen-2-yl)carbamothioyl]benzamide

InChI

InChI=1S/C15H13N3OS2/c1-9-10(2)21-14(12(9)8-16)18-15(20)17-13(19)11-6-4-3-5-7-11/h3-7H,1-2H3,(H2,17,18,19,20)

InChI Key

ZTHSZRWHXPFGAR-UHFFFAOYSA-N

SMILES

CC1=C(SC(=C1C#N)NC(=S)NC(=O)C2=CC=CC=C2)C

Canonical SMILES

CC1=C(SC(=C1C#N)NC(=S)NC(=O)C2=CC=CC=C2)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-amino-4,5-dimethylthiophene-3-carbonitrile (1.52 g, 10.0 mmol) in 1.4-dioxane (20 mL) was added benzoylisothiocyanate (1.63 g, 10.0 mmol). The reaction mixture was then stirred at room temperature under nitrogen overnight. The precipitation was collected by filtration, washed with EtOAc/Hexanes (1:4), and dried under vacuum overnight to give N-(3-Cyano-4,5-dimethylthiophen-2-ylcarbamothioyl)benzamide as a white solid. 1H NMR (400 MHz, CDCl3) δ2.23 (s, 3H), 2.31 (s, 3H), 7.58-7.54 (m, 2H), 7.68-7.66 (m, 1H), 7.94 (d, J=7.2 Hz, 2H), 9.13 (bs, 1H). MS 316 (MH+).
Quantity
1.52 g
Type
reactant
Reaction Step One
Quantity
1.63 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One

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